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Compound of Interest

Compound Name: 7'-Hydroxy ABA-d2

Cat. No.: B15139946 Get Quote

A Technical Guide to 7'-Hydroxy ABA-d2 for
Researchers
This technical guide provides an in-depth overview of 7'-Hydroxy Abscisic Acid-d2 (7'-Hydroxy
ABA-d2), a deuterated metabolite of the plant hormone Abscisic Acid (ABA). This document is

intended for researchers, scientists, and drug development professionals interested in utilizing

this stable isotope-labeled compound for metabolic research, pharmacokinetic studies, and as

an internal standard for quantitative analysis.

Commercial Availability and Suppliers
7'-Hydroxy ABA-d2 is a specialized chemical available from a limited number of suppliers. The

primary identified commercial source is MedChemExpress.

Table 1: Supplier Information for 7'-Hydroxy ABA-d2

Supplier Product Name
Catalog
Number

CAS Number
Additional
Information

MedChemExpres

s

7'-Hydroxy ABA-

d2
HY-111975S1 865875-19-0

For research use

only.[1][2]

Table 2: Physicochemical Properties of 7'-Hydroxy ABA-d2
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Property Value Source

Molecular Formula C₁₅H₁₈D₂O₅ MedChemExpress

Molecular Weight 282.33 g/mol MedChemExpress

Labeled Atom Deuterium (²H, D) MedChemExpress

Unlabeled CAS 91897-25-5 MedChemExpress

Quantitative Data:

Quantitative data such as purity, available quantities, and pricing are typically not publicly listed

and are subject to batch-specific variations. Researchers are advised to request a Certificate of

Analysis (CoA) and a price quote directly from the supplier.

Abscisic Acid Metabolism and the Role of 7'-
Hydroxylation
Abscisic acid (ABA) is a key phytohormone that regulates various aspects of plant growth,

development, and stress responses. The concentration of active ABA is tightly controlled

through a balance of biosynthesis and catabolism.[3][4] One of the catabolic pathways for ABA

is hydroxylation at the 7'-position of the cyclohexene ring, leading to the formation of 7'-Hydroxy

ABA.[3] This metabolite is generally considered to be an inactive form of the hormone.

The use of deuterated standards like 7'-Hydroxy ABA-d2 is crucial for accurately tracing and

quantifying these metabolic pathways. The stable isotope label allows for precise differentiation

from endogenous, unlabeled compounds in complex biological matrices when using mass

spectrometry-based analytical methods.

Diagram 1: Simplified Abscisic Acid Catabolic Pathway
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Caption: Simplified overview of the major ABA catabolic pathways.

Experimental Protocols
While a specific, validated protocol for the use of 7'-Hydroxy ABA-d2 is not readily available in

the public domain, the following represents a general workflow for the quantification of

deuterated plant hormones using Liquid Chromatography-Mass Spectrometry (LC-MS). This

protocol should be optimized and validated for the specific experimental conditions and matrix.

General Experimental Workflow for Quantification of 7'-
Hydroxy ABA using 7'-Hydroxy ABA-d2 as an Internal
Standard
Diagram 2: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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